molecular formula C6H12N2O3 B8786172 N,N-Dimethyl-4-nitro-butyramide CAS No. 56579-88-5

N,N-Dimethyl-4-nitro-butyramide

Cat. No.: B8786172
CAS No.: 56579-88-5
M. Wt: 160.17 g/mol
InChI Key: RQCMOHAQMCNXFB-UHFFFAOYSA-N
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Description

N,N-Dimethyl-4-nitro-butyramide is a useful research compound. Its molecular formula is C6H12N2O3 and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

56579-88-5

Molecular Formula

C6H12N2O3

Molecular Weight

160.17 g/mol

IUPAC Name

N,N-dimethyl-4-nitrobutanamide

InChI

InChI=1S/C6H12N2O3/c1-7(2)6(9)4-3-5-8(10)11/h3-5H2,1-2H3

InChI Key

RQCMOHAQMCNXFB-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)CCC[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of methyl 4-nitrobutyrate (1.0 g, 6.80 mmol) in methanol (10 ml) was added 40% dimethylamine water solution (12.5 ml, 102 mmol). The solution was stirred at room temperature for 48 h, concentrated by vacuum, and diluted with ethyl acetate (20 ml). The organic layer was dried and evaporated. The residue was purified by flash chromatography over silica gel (Hexane-EtOAc, 1:1) to give the title product (0.99 g, 91%). 1H NMR (CDCl3): 4.53 (t, J=6.6 Hz, 2H), 3.02-2.94 (m, 6H), 2.48-2.43 (m, 2H), 2.36-2.31 (m, 2H).
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10 mL
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Yield
91%

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